molecular formula C14H11ClN2O3S3 B2460329 2-((1-((5-Chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole CAS No. 1421453-12-4

2-((1-((5-Chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole

Cat. No. B2460329
CAS RN: 1421453-12-4
M. Wt: 386.88
InChI Key: YDFJHUWLVILHGU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-((1-((5-Chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which have been studied extensively for their biological activities.

Scientific Research Applications

Antioxidant Capacity and Reaction Pathways

The compound's relevance in scientific research can be linked to the study of antioxidants. A review focusing on ABTS/PP decolorization assays, which are widely used for measuring antioxidant capacity, highlights the complex reaction pathways involving antioxidants. Although this review does not directly mention the compound , it offers insights into the types of analyses that compounds like 2-((1-((5-Chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole might be involved in, given its potential antioxidant properties inferred from its chemical structure. The review elucidates on how antioxidants can either form coupling adducts with radicals or undergo oxidation without coupling, which could be relevant for understanding the antioxidant mechanism of similar compounds (Ilyasov et al., 2020).

Sulfonamides in Clinical Drugs

The compound's sulfonamide moiety is significant in medicinal chemistry, with a wide range of clinical applications. A patent review covering 2008-2012 emphasizes the importance of sulfonamides in drugs, including diuretics, carbonic anhydrase inhibitors, antiepileptics, antipsychotics, and COX2 inhibitors. This review suggests that novel drugs incorporating the sulfonamide group, like the compound , continue to emerge with significant therapeutic potential (Carta et al., 2012).

Benzothiazole Derivatives in Medicinal Chemistry

The benzothiazole component of the compound is crucial in medicinal chemistry, known for its diverse biological activities. A comprehensive review on benzothiazole derivatives highlights their pharmacological importance, including anti-viral, anti-microbial, anti-inflammatory, and anti-cancer properties. This indicates that research into compounds like 2-((1-((5-Chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole could uncover new therapeutic applications given the benzothiazole scaffold's proven utility in drug development (Bhat & Belagali, 2020).

Benzothiazoles in Drug Discovery and Patent Trends

The exploration of benzothiazole-based compounds in drug discovery, particularly in cancer research, is highlighted in a patent review from 2015-2020. This review underscores the growing interest in benzothiazole derivatives for developing new therapeutic agents, emphasizing the scaffold's potential in creating high-efficacy drugs. This context suggests the compound may contribute to future drug development efforts, leveraging the benzothiazole core's pharmacological significance (Law & Yeong, 2022).

properties

IUPAC Name

2-[1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl]oxy-1,3-benzothiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11ClN2O3S3/c15-12-5-6-13(22-12)23(18,19)17-7-9(8-17)20-14-16-10-3-1-2-4-11(10)21-14/h1-6,9H,7-8H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YDFJHUWLVILHGU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1S(=O)(=O)C2=CC=C(S2)Cl)OC3=NC4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11ClN2O3S3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

386.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((1-((5-Chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)benzo[d]thiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.